Cas no 2228474-08-4 (1-(3-methyl-4-nitrophenyl)ethane-1,2-diol)

• Product Name: 1-(3-methyl-4-nitrophenyl)ethane-1,2-diol
• CAS No: 2228474-08-4
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 6019397
• PubChem ID: 77654314
• Update Time: 2025-06-13

1-(3-methyl-4-nitrophenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-4-nitrophenyl)ethane-1,2-diol
• EN300-1823113
• 2228474-08-4

• Inchi： 1S/C9H11NO4/c1-6-4-7(9(12)5-11)2-3-8(6)10(13)14/h2-4,9,11-12H,5H2,1H3
• InChI Key： OEEGVQFYLCROEI-UHFFFAOYSA-N
• SMILES： OC(CO)C1C=CC(=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 86.3Ų

Additional information on 1-(3-methyl-4-nitrophenyl)ethane-1,2-diol

Introduction to 1-(3-methyl-4-nitrophenyl)ethane-1,2-diol (CAS No: 2228474-08-4)

1-(3-methyl-4-nitrophenyl)ethane-1,2-diol, identified by the CAS number 2228474-08-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of a nitro group and a methyl substituent on a phenyl ring, coupled with an ethane diol backbone. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 1-(3-methyl-4-nitrophenyl)ethane-1,2-diol consists of a benzene ring substituted with a methyl group at the 3-position and a nitro group at the 4-position. This arrangement imparts distinct electronic properties to the molecule, influencing its reactivity and potential biological activity. The ethane-1,2-diol moiety provides additional functional groups that can participate in hydrogen bonding and other interactions with biological targets, making this compound an intriguing subject for medicinal chemists.

In recent years, there has been growing interest in nitroaromatic compounds due to their versatile pharmacological properties. The nitro group is known to be bioisosteric with other functional groups such as carbonyl or amide, and it can be reduced to an amine under specific conditions, leading to the formation of new pharmacophores. This redox chemistry makes 1-(3-methyl-4-nitrophenyl)ethane-1,2-diol a valuable scaffold for designing molecules with enhanced therapeutic potential.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Studies have shown that nitroaromatic derivatives can exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of both the nitro group and the diol moiety in 1-(3-methyl-4-nitrophenyl)ethane-1,2-diol suggests that it may interact with multiple biological targets, providing a basis for designing multifunctional drugs.

Recent research has focused on leveraging the redox-active nature of nitroaromatic compounds to develop prodrugs that can release active species in response to physiological conditions. For instance, 1-(3-methyl-4-nitrophenyl)ethane-1,2-diol could be designed as a prodrug that undergoes nitro reduction in target tissues or cells, releasing an active amine derivative with enhanced bioactivity. This approach has shown promise in preclinical studies for treating various diseases, including cancer and infectious disorders.

The synthesis of 1-(3-methyl-4-nitrophenyl)ethane-1,2-diol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the nitration of 3-methylbenzene (m-xylene) to introduce the nitro group at the 4-position. Subsequent functionalization steps are then performed to attach the ethane-1,2-diol moiety to the aromatic ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance efficiency and selectivity in these transformations.

The pharmacokinetic properties of 1-(3-methyl-4-nitrophenyl)ethane-1,2-diol are also of great interest. Studies have indicated that nitroaromatic compounds can exhibit variable metabolic profiles depending on their structural modifications. The diol functionality in this molecule may influence its solubility and distribution within biological systems, potentially affecting its bioavailability and therapeutic efficacy. Understanding these properties is crucial for optimizing drug delivery systems and improving patient outcomes.

In conclusion,1-(3-methyl-4-nitrophenyl)ethane-1,2-diol (CAS No: 2228474-08-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of drug design principles continues to evolve,this compound holds promise for contributing to innovative therapeutic strategies across various medical fields.